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An In-Depth Technical Guide to Commercial Suppliers of 4-Chloro-2-nitrobenzaldehyde for

Researchers and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive overview of the commercial landscape for 4-Chloro-2-
nitrobenzaldehyde (CAS No. 5551-11-1), a critical reagent in synthetic organic chemistry and

a valuable building block in the development of novel therapeutics. As researchers, scientists,

and drug development professionals, the purity, availability, and documentation of starting

materials are paramount to the success and reproducibility of your work. This document offers

an in-depth analysis of commercial suppliers, key technical specifications, and best practices

for sourcing this important compound.

The Strategic Importance of 4-Chloro-2-
nitrobenzaldehyde in Research and Development
4-Chloro-2-nitrobenzaldehyde is a versatile bifunctional molecule, featuring an aldehyde

group susceptible to a wide range of nucleophilic additions and a chlorinated nitroaromatic ring

that can undergo various transformations. The ortho-nitro group significantly influences the

reactivity of the aldehyde and the chloro substituent, making it a valuable intermediate in the

synthesis of complex molecular architectures.
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Its applications are particularly prominent in the pharmaceutical industry. The nitro group can

be readily reduced to an amine, a common functional group in bioactive molecules. The

chlorine atom can be displaced via nucleophilic aromatic substitution, allowing for the

introduction of diverse functionalities. These reactive handles make 4-Chloro-2-
nitrobenzaldehyde a key precursor in the synthesis of heterocyclic compounds, which form

the core of many drug candidates. For instance, related nitrobenzaldehydes are utilized in the

synthesis of Schiff bases and hydrazones, classes of compounds that have demonstrated

significant potential as antifungal and antitubercular agents[1].

Leading Commercial Suppliers and Product
Offerings
A multitude of chemical suppliers offer 4-Chloro-2-nitrobenzaldehyde, ranging from large,

multinational corporations to smaller, specialized chemical providers. The choice of supplier will

often depend on the scale of the research (from benchtop synthesis to pilot plant production),

the required purity, and the level of documentation needed for regulatory purposes. Below is a

comparative analysis of prominent suppliers.
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Supplier
Product
Number
(Example)

Purity/Grade Availability
Key
Documentatio
n

Sigma-Aldrich

(Merck)
C4753 ≥98% In Stock

Certificate of

Analysis (CoA),

Safety Data

Sheet (SDS)[2]

Biosynth FC20029 Not specified In Stock
Technical Data

Sheet

Santa Cruz

Biotechnology
sc-239035 Not specified In Stock

Certificate of

Analysis (CoA)

available upon

request[3]

Apollo Scientific PC3953 Not specified Varies Technical Data

Spectrum

Chemical
C2815 Not specified In Stock

Certificate of

Analysis (CoA),

SDS[4]

BLD Pharm BD137685 ≥98% In Stock

NMR, HPLC, LC-

MS data

available[5]

Pharmaffiliates Not specified Not specified In Stock
Sample CoA,

MSDS[6]

ECHEMI (Trader

Platform)
Varies

Industrial and

Pharma Grade

Varies by

supplier

Varies by

supplier[7]

Expert Insight: For early-stage research and discovery, suppliers like Sigma-Aldrich, Biosynth,

and Santa Cruz Biotechnology are often preferred due to their established reputation, readily

available stock, and comprehensive documentation. For process development and scale-up, it

is crucial to engage with suppliers who can provide detailed impurity profiles and demonstrate

batch-to-batch consistency. Platforms like ECHEMI can be useful for sourcing larger quantities,

but thorough vetting of the actual manufacturer is essential.
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Critical Technical Specifications and Their
Implications
When procuring 4-Chloro-2-nitrobenzaldehyde, a thorough evaluation of its technical

specifications is non-negotiable. The following parameters, typically found on the Certificate of

Analysis (CoA), are of utmost importance.

Physicochemical Properties
CAS Number: 5551-11-1[2][3][6][8]

Molecular Formula: C₇H₄ClNO₃[3][9]

Molecular Weight: 185.56 g/mol [2][3][9]

Appearance: Typically a powder

Melting Point: Approximately 67 °C[8]

Workflow for Supplier Vetting:

Initial Screening Technical Evaluation Final Selection

Identify Potential Suppliers Request Preliminary Documentation Review CoA and SDS Assess Purity and Impurity Profile Verify Analytical Methods Compare Pricing and Lead Times Evaluate Supplier Responsiveness Place Trial Order

Click to download full resolution via product page

Caption: A logical workflow for the vetting and selection of a chemical supplier.

Purity and Impurities
The purity of 4-Chloro-2-nitrobenzaldehyde is a critical factor that can significantly impact the

outcome of a synthesis. Impurities can lead to side reactions, reduced yields, and the formation

of difficult-to-remove byproducts.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c4753
https://www.scbt.com/p/4-chloro-2-nitrobenzaldehyde-5551-11-1
https://www.pharmaffiliates.com/en/5551-11-1-4-chloro-2-nitrobenzaldehyde-pa270016753.html
https://www.biosynth.com/p/FC20029/5551-11-1-4-chloro-2-nitrobenzaldehyde
https://www.scbt.com/p/4-chloro-2-nitrobenzaldehyde-5551-11-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitrobenzaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/c4753
https://www.scbt.com/p/4-chloro-2-nitrobenzaldehyde-5551-11-1
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloro-2-nitrobenzaldehyde
https://www.biosynth.com/p/FC20029/5551-11-1-4-chloro-2-nitrobenzaldehyde
https://www.benchchem.com/product/b015764?utm_src=pdf-body-img
https://www.benchchem.com/product/b015764?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b015764?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Expert Insight: Always request a lot-specific CoA to assess the purity and the nature of any

impurities. For drug development applications, an understanding of the impurity profile is

essential for regulatory submissions. The presence of regioisomers, such as 2-Chloro-4-

nitrobenzaldehyde[10] or other chlorinated nitrobenzaldehydes, can be particularly problematic.

Safety, Handling, and Storage Protocols
Proper handling and storage of 4-Chloro-2-nitrobenzaldehyde are crucial for ensuring

laboratory safety and maintaining the integrity of the compound.

Hazard Identification
Based on available Safety Data Sheets (SDS), 4-Chloro-2-nitrobenzaldehyde is associated

with the following hazards:

Skin Irritation: Causes skin irritation[9].

Eye Irritation: Causes serious eye irritation[9].

Respiratory Irritation: May cause respiratory irritation[9].

Recommended Handling Procedures
Personal Protective Equipment (PPE): Wear appropriate protective gloves, eye protection,

and a face shield[11]. A dust mask (e.g., N95) is also recommended.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood[7].

Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be

allowed out of the workplace.

Storage Conditions
Temperature: Store in a cool, dry, and well-ventilated place[7]. Some suppliers recommend

storage at 10°C - 25°C[8].

Container: Keep the container tightly closed[7].

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.
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Experimental Protocol: Safe Weighing and Dispensing

Preparation: Don appropriate PPE, including gloves, safety glasses, and a lab coat. Ensure

the chemical fume hood is functioning correctly.

Work Area: Place a weigh boat on a calibrated analytical balance inside the fume hood.

Dispensing: Carefully open the container of 4-Chloro-2-nitrobenzaldehyde. Using a clean

spatula, transfer the desired amount of the powder to the weigh boat. Avoid generating dust.

Closure: Securely close the container of 4-Chloro-2-nitrobenzaldehyde.

Cleanup: Clean the spatula and any contaminated surfaces within the fume hood. Dispose of

any contaminated materials (e.g., weigh boat, gloves) in a designated chemical waste

container.

Conclusion
The selection of a commercial supplier for 4-Chloro-2-nitrobenzaldehyde is a critical decision

for any research or drug development program. By carefully considering the factors outlined in

this guide, including supplier reputation, product specifications, and safety protocols, scientists

can ensure a reliable and safe supply of this important chemical intermediate. A thorough

understanding of the technical data and a proactive approach to supplier communication are

the cornerstones of successful chemical procurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426
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